Cas no 1336473-98-3 ((2S)-1-(5-methylfuran-2-yl)propan-2-amine)

• Product Name: (2S)-1-(5-methylfuran-2-yl)propan-2-amine
• CAS No: 1336473-98-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6134850
• PubChem ID: 28122291
• Update Time: 2025-06-15

(2S)-1-(5-methylfuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-methylfuran-2-yl)propan-2-amine
• EN300-1817936
• 1336473-98-3

• Inchi： 1S/C8H13NO/c1-6(9)5-8-4-3-7(2)10-8/h3-4,6H,5,9H2,1-2H3/t6-/m0/s1
• InChI Key： PFGJNLZXBGRLGL-LURJTMIESA-N
• SMILES： O1C(C)=CC=C1C[C@H](C)N

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on (2S)-1-(5-methylfuran-2-yl)propan-2-amine

Professional Introduction to (2S)-1-(5-methylfuran-2-yl)propan-2-amine (CAS No. 1336473-98-3)

(2S)-1-(5-methylfuran-2-yl)propan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1336473-98-3, is a chiral amine derivative featuring a furan ring substituent. Its unique structural properties make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of (2S)-1-(5-methylfuran-2-yl)propan-2-amine consists of a propan-2-amine backbone with a (2S) configuration at the chiral center, coupled with a 5-methylfuran moiety at the 1-position. This configuration imparts distinct stereochemical and electronic properties, which are critical for its biological activity. The presence of the furan ring enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of pharmacological agents that leverage the unique properties of heterocyclic compounds. The 5-methylfuran substituent in this molecule contributes to its potential as a ligand for various enzymes and receptors. Specifically, studies have suggested that this scaffold may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

One of the most compelling aspects of (2S)-1-(5-methylfuran-2-yl)propan-2-amine is its potential application in the treatment of neurological disorders. Research has indicated that compounds with similar structural features may modulate neurotransmitter systems, offering a pathway to develop novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The chiral center at the propan-2-amine moiety is particularly significant, as enantiomeric differences can profoundly influence biological activity and pharmacokinetic profiles.

The synthesis of (2S)-1-(5-methylfuran-2-yl)propan-2-amine presents unique challenges due to its stereochemical complexity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted reactions, are employed to ensure high enantiomeric purity. These techniques are crucial for achieving the desired (S)-configuration, which is essential for optimal biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of how (2S)-1-(5-methylfuran-2-yl)propan-2-amine interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing valuable guidance for structure-based drug design. These computational approaches complement experimental efforts, allowing researchers to predict and optimize the pharmacological properties of this compound.

The potential therapeutic applications of (2S)-1-(5-methylfuran-2-yl)propan-2-amine extend beyond neurological disorders. Preliminary studies have explored its efficacy in modulating immune responses, suggesting that it may have applications in immunomodulatory therapies. The ability of this compound to interact with multiple biological pathways makes it a versatile scaffold for developing multifunctional drugs.

In conclusion, (2S)-1-(5-methylfuran-2-yl)propan-2-amine (CAS No. 1336473-98-3) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.